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Compound of Interest

Compound Name: BSJ-04-132

Cat. No.: B15621716 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling investigational compounds like BSJ-04-132. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe and effective use of this compound in a laboratory

setting.

Chemical Identifier: BSJ-04-132 is a potent and selective Ribociclib-based CDK4 degrader,

functioning as a PROTAC (Proteolysis Targeting Chimera) by linking a ligand for Cereblon and

CDK.[1] It is intended for research use only.[1]

Personal Protective Equipment (PPE)
When handling BSJ-04-132, the usual precautionary measures for handling chemicals should

be followed. While the substance is not classified as hazardous according to the Globally

Harmonized System (GHS), proper PPE is still necessary to minimize exposure risk.
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PPE Category Item Specification

Eye Protection Safety Glasses
Recommended to prevent

accidental eye contact.

Hand Protection Gloves

Impermeable and resistant to

the product. The specific glove

material should be chosen

based on a risk assessment of

the procedure.

Body Protection Lab Coat
Standard laboratory coat to

protect from spills.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosolization is possible, a

risk assessment should be

conducted to determine if

respiratory protection is

needed.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of BSJ-04-132 and

ensuring laboratory safety.

Aspect Guideline

Safe Handling
No special measures are required beyond

standard laboratory practices.

Storage Temperature Store at -20°C for long-term stability.[2]

Stock Solution Storage

Aliquot and store at -80°C for up to 6 months or

-20°C for up to 1 month to avoid repeated

freeze-thaw cycles.[1]

Incompatibilities
Strong acids/alkalis and strong

oxidizing/reducing agents.
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following procedures should be followed.

Situation Action

Spill
Pick up mechanically. Do not allow to enter

sewers or surface/ground water.

After Inhalation
Supply fresh air. Consult a doctor in case of

complaints.

After Skin Contact
The product is generally not irritating to the skin.

Wash with soap and water.

After Eye Contact
Rinse opened eye for several minutes under

running water.

After Swallowing If symptoms persist, consult a doctor.

Disposal Plan
Unused BSJ-04-132 and its packaging must be disposed of according to official regulations.

Smaller quantities may be disposable with household waste, but it is imperative to consult local

and institutional guidelines for chemical waste disposal.

Experimental Protocol: Preparation of Stock
Solutions
This protocol outlines the preparation of stock solutions for in vitro and in vivo experiments.

Materials:

BSJ-04-132 powder

Dimethyl sulfoxide (DMSO)[2]

PEG300
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Tween-80

Saline

Procedure for Preparing a 10 mM Stock Solution in DMSO:

Calculate the required mass of BSJ-04-132 for the desired volume of 10 mM stock solution

(Molecular Weight: 819.92 g/mol ).[2]

Weigh the calculated amount of BSJ-04-132 powder in a suitable container.

Add the appropriate volume of DMSO to the powder.

Vortex or sonicate until the powder is completely dissolved.

Procedure for Preparing a Working Solution for in vivo Experiments: For in vivo experiments, it

is recommended to prepare the working solution fresh on the day of use.[1][3] A common

vehicle for administration is a mixture of solvents.

Add each solvent one by one in the following volumetric ratio: 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.[3]

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.[1][3]

Visualizing the Mechanism of Action and
Experimental Workflow
To better understand the function and handling of BSJ-04-132, the following diagrams illustrate

its signaling pathway and the general experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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